Cas no 175204-01-0 (2-((3-Chlorobenzyl)oxy)-6-methoxybenzonitrile)

• Product Name: 2-((3-Chlorobenzyl)oxy)-6-methoxybenzonitrile
• CAS No: 175204-01-0
• MF: C₁₅H₁₂ClNO₂
• MW: 273.714282989502
• CID: 111887
• PubChem ID: 53423180
• Update Time: 2025-04-18

2-((3-Chlorobenzyl)oxy)-6-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((3-Chlorobenzyl)oxy)-6-methoxybenzonitrile
• 2-[(3-chlorophenyl)methoxy]-6-methoxybenzonitrile
• Benzonitrile,2-[(3-chlorophenyl)methoxy]-6-methoxy-
• 2-(3-Chlorobenzyloxy)-6-methoxybenzonitrile
• DTXSID20698246
• 175204-01-0

• Inchi： 1S/C15H12ClNO2/c1-18-14-6-3-7-15(13(14)9-17)19-10-11-4-2-5-12(16)8-11/h2-8H,10H2,1H3
• InChI Key： VNEOKXRPFWMBDP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)COC1C=CC=C(C=1C#N)OC

Computed Properties

• Exact Mass: 273.05576
• Monoisotopic Mass: 273.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 42.2A^2

Experimental Properties

• PSA: 42.25